Cas no 2228643-14-7 (1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid)

• Product Name: 1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid
• CAS No: 2228643-14-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5783827
• PubChem ID: 165686835
• Update Time: 2023-12-26

1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228643-14-7
• 1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid
• EN300-1729666
• 1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carboxylic acid

• Inchi： 1S/C10H14N2O2/c13-9(14)10(3-1-4-10)5-8-12-7-2-6-11-12/h2,6-7H,1,3-5,8H2,(H,13,14)
• InChI Key： INIWPGILMMBGED-UHFFFAOYSA-N
• SMILES： OC(C1(CCN2C=CC=N2)CCC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų